[2-(Aminomethyl)piperidin-1-yl]-(1,3-benzodioxol-5-yl)methanone

• IUPAC Name: [2-(aminomethyl)piperidin-1-yl]-(1,3-benzodioxol-5-yl)methanone
• InChI: InChI=1S/C14H18N2O3/c15-8-11-3-1-2-6-16(11)14(17)10-4-5-12-13(7-10)19-9-18-12/h4-5,7,11H,1-3,6,8-9,15H2
• InChI Key: ADGZIXBINHFSHU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CN)C(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

[2-(Aminomethyl)piperidin-1-yl]-(1,3-benzodioxol-5-yl)methanone, commonly known as PMK, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PMK is a precursor chemical used in the synthesis of MDMA (ecstasy) and other illicit drugs. However,

Mechanism of Action

PMK acts as a substrate for the enzyme monoamine oxidase (MAO), which is responsible for the breakdown of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting the activity of MAO, PMK increases the levels of these neurotransmitters in the brain, leading to increased mood, euphoria, and other psychoactive effects.
Biochemical and Physiological Effects
PMK has been shown to have a wide range of biochemical and physiological effects. In addition to its psychoactive effects, PMK has been found to have antioxidant, anti-inflammatory, and neuroprotective properties. It has also been shown to increase mitochondrial function and improve energy metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of PMK is its versatility in the synthesis of various drugs. However, due to its association with illicit drug production, the availability and use of PMK in laboratory experiments may be restricted in some countries. Additionally, the use of PMK in laboratory experiments requires specialized knowledge and equipment, which may limit its accessibility to researchers.

Future Directions

There are several potential future directions for the research and development of PMK. One area of interest is the use of PMK in the synthesis of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, researchers may investigate the use of PMK in the development of new antiviral agents, particularly in the context of emerging viral diseases such as COVID-19. Finally, the potential use of PMK in the development of new anti-inflammatory agents may also be explored.
Conclusion
In conclusion, PMK is a chemical compound that has significant potential in the field of medicinal chemistry. While its association with illicit drug production may limit its accessibility to researchers, the biochemical and physiological effects of PMK make it a promising candidate for the development of new drugs for the treatment of various diseases. Future research in this area may lead to the discovery of new therapeutic agents that could benefit millions of people worldwide.

Synthesis Methods

The synthesis of PMK involves the condensation of piperonal and methylamine, followed by reduction with sodium borohydride. The final product is a white crystalline powder with a melting point of 98-100°C.

Scientific Research Applications

PMK has been extensively studied for its potential use in medicinal chemistry, particularly in the development of drugs for the treatment of various diseases. Researchers have investigated the use of PMK in the synthesis of antiviral, anticancer, and anti-inflammatory agents.